Cas no 102667-22-1 (1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione)

• Product Name: 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
• CAS No: 102667-22-1
• MF: C₂₄H₃₀N₂O₆
• MW: 442.504806995392
• CID: 1133669
• PubChem ID: 13586344
• Update Time: 2025-04-20

1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
• AGN-PC-00N6BF
• 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-
• ACMC-20m5n0
• CTK0G7491
• 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione
• 1,4-Bis-&lt
• 3,4-dimethoxy-phenaethyl&gt
• -2,5-dioxo-piperazin
• AGN-PC-00N6BF; 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-; ACMC-20m5n0; CTK0G7491; 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione; 1,4-Bis-< 3,4-dimethoxy-phenaethyl> -2,5-dioxo-piperazin;
• 102667-22-1
• DTXSID10544425

• Inchi： 1S/C24H30N2O6/c1-29-19-7-5-17(13-21(19)31-3)9-11-25-15-24(28)26(16-23(25)27)12-10-18-6-8-20(30-2)22(14-18)32-4/h5-8,13-14H,9-12,15-16H2,1-4H3
• InChI Key： JHIOJSFOOYZTRC-UHFFFAOYSA-N
• SMILES： O=C1CN(C(CN1CCC1C=CC(=C(C=1)OC)OC)=O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 442.2105
• Monoisotopic Mass: 442.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.54
• LogP: 2.05280